1-[(2-Chlorophenyl)(diphenyl)methyl]pyridin-4(1H)-one

• CAS No.: 87839-58-5
• Molecular Formula: C24H18ClNO
• Molecular Weight: 371.9 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)-diphenylmethyl]pyridin-4-one
• InChI: InChI=1S/C24H18ClNO/c25-23-14-8-7-13-22(23)24(19-9-3-1-4-10-19,20-11-5-2-6-12-20)26-17-15-21(27)16-18-26/h1-18H
• InChI Key: SPRNBJWHSFEVAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3Cl)N4C=CC(=O)C=C4

Description

1-[(2-Chlorophenyl)(diphenyl)methyl]pyridin-4(1H)-one is a synthetic compound with a complex structure that includes a pyridinone ring substituted with a chlorophenyl and two diphenyl groups

Preparation Methods

The synthesis of 1-[(2-Chlorophenyl)(diphenyl)methyl]pyridin-4(1H)-one typically involves multi-step organic reactions. One common synthetic route includes the reaction of 2-chlorobenzophenone with pyridine derivatives under specific conditions to form the desired product. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.

Chemical Reactions Analysis

1-[(2-Chlorophenyl)(diphenyl)methyl]pyridin-4(1H)-one undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group, using reagents like sodium hydroxide or potassium tert-butoxide.

Scientific Research Applications

1-[(2-Chlorophenyl)(diphenyl)methyl]pyridin-4(1H)-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[(2-Chlorophenyl)(diphenyl)methyl]pyridin-4(1H)-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules.

Comparison with Similar Compounds

1-[(2-Chlorophenyl)(diphenyl)methyl]pyridin-4(1H)-one can be compared with other similar compounds, such as:

Benzophenone derivatives: These compounds share a similar structural motif and are used in various applications, including UV filters and pharmaceuticals.

Pyridinone derivatives: These compounds are known for their diverse biological activities and are used in medicinal chemistry.

Chlorophenyl compounds: These compounds are studied for their antimicrobial and anticancer properties.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.